Cas no 2172047-09-3 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-propylformamido}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-propylformamido}acetic acid
• CAS No: 2172047-09-3
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6178773
• PubChem ID: 165515126
• Update Time: 2025-06-03

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-propylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-propylformamido}acetic acid
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-propylformamido}acetic acid
• 2172047-09-3
• EN300-1516985

• Inchi： 1S/C26H25N3O5/c1-2-13-29(15-24(30)31)25(32)23-12-11-17(14-27-23)28-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,14,22H,2,13,15-16H2,1H3,(H,28,33)(H,30,31)
• InChI Key： YNFBGLKVIKLKEL-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(N(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-propylformamido}acetic acid

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-propylformamido}acetic Acid: A Comprehensive Overview

Introduction

The compound with CAS No. 2172047-09-3, named 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-propylformamido}acetic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and an N-propylformamide moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during various chemical transformations.

Structural Analysis and Synthesis

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, coupling reactions, and protection/deprotection steps. The presence of the Fmoc group ensures that the amino functionality is preserved during the synthesis process, allowing for precise control over the molecule's reactivity. Recent advancements in peptide chemistry have enabled researchers to optimize the synthesis of such complex molecules, reducing production costs and improving yields.

Applications in Pharmaceutical Research

This compound has found extensive use in the development of bioactive molecules and drug delivery systems. Its unique structure makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated its potential as a building block for constructing peptidomimetics, which are molecules designed to mimic the functions of peptides while offering improved stability and bioavailability.

Recent Research Findings

In a groundbreaking study published in 2023, researchers utilized this compound to develop a novel class of inhibitors targeting a specific kinase involved in cancer progression. The Fmoc group's role in modulating the molecule's pharmacokinetic properties was pivotal to achieving optimal therapeutic outcomes. Additionally, advancements in computational chemistry have allowed for precise modeling of this compound's interactions with biological systems, providing deeper insights into its mechanism of action.

Future Directions

The future of this compound lies in its potential to contribute to the development of personalized medicine. By leveraging its structural versatility, researchers can design molecules tailored to individual patient needs. Ongoing studies are exploring its use in creating targeted drug delivery systems that enhance therapeutic efficacy while minimizing side effects.

Conclusion

In conclusion, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-propylformamido}acetic acid is a versatile and valuable compound with significant implications for modern pharmaceutical research. Its unique structure and functional groups make it an essential tool for advancing our understanding of molecular interactions and developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its role in shaping the future of medicine will undoubtedly grow.